Cas no 135545-99-2 ((2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid)

(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid structure
135545-99-2 structure
Product name:(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
CAS No:135545-99-2
MF:C11H12N2O6
MW:268.2228
CID:1238534
PubChem ID:135438598

(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
    • (2S)-4-[(E)-2-(carboxymethylamino)ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
    • Portulacaxanthin III
    • CHEBI:8342
    • C08566
    • Q27108051
    • 135545-99-2
    • Glycine-betaxanthin
    • Inchi: InChI=1S/C11H12N2O6/c14-9(15)5-12-2-1-6-3-7(10(16)17)13-8(4-6)11(18)19/h1-3,8,13H,4-5H2,(H,14,15)(H,16,17)(H,18,19)
    • InChI Key: ZZZQMKRQWYRKFG-UHFFFAOYSA-N
    • SMILES: OC(=O)C\N=C/C=C1\CC(NC(=C1)C(O)=O)C(O)=O |c:11|

Computed Properties

  • Exact Mass: 268.069536
  • Monoisotopic Mass: 268.069536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.562
  • Topological Polar Surface Area: 136

Experimental Properties

  • Density: 1.53
  • Boiling Point: 628.8°C at 760 mmHg
  • Flash Point: 334.1°C
  • Refractive Index: 1.628

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